N-phenyl-N'-[2-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-phenyl-3-[2-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C14H11F3N2S/c15-14(16,17)11-8-4-5-9-12(11)19-13(20)18-10-6-2-1-3-7-10/h1-9H,(H2,18,19,20)
• InChI Key: JIZUXXRVVOIGHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C14H11F3N2S
• Molecular Weight: 296.31 g/mol
• Solubility: 21.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-phenyl-N'-[2-(trifluoromethyl)phenyl]thiourea, also known as PTU, is a chemical compound that has been widely used in scientific research. PTU is a thiourea derivative that has been shown to have various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of N-phenyl-N'-[2-(trifluoromethyl)phenyl]thiourea is not fully understood, but it is believed to involve the inhibition of various enzymes, including peroxidases and catalases. This compound has been shown to inhibit the production of reactive oxygen species, which are known to play a role in cellular signaling pathways. This compound also has anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of reactive oxygen species production, the modulation of cellular signaling pathways, and the reduction of inflammation. This compound has also been shown to have anticancer properties, and has been tested as a potential chemotherapeutic agent.

Advantages and Limitations for Lab Experiments

N-phenyl-N'-[2-(trifluoromethyl)phenyl]thiourea has several advantages for use in lab experiments, including its low cost and ease of synthesis. However, this compound has some limitations, including its potential toxicity and the need for careful handling. This compound should be used with caution, and appropriate safety measures should be taken when handling this compound.

Future Directions

There are several future directions for research on N-phenyl-N'-[2-(trifluoromethyl)phenyl]thiourea, including its potential use as a chemotherapeutic agent, its role in cellular signaling pathways, and its effects on inflammation and oxidative stress. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

N-phenyl-N'-[2-(trifluoromethyl)phenyl]thiourea can be synthesized using a variety of methods, including the reaction of aniline with 2-(trifluoromethyl)benzoyl isothiocyanate, or the reaction of 2-(trifluoromethyl)benzoyl chloride with thiourea. The latter method is more commonly used in the synthesis of this compound. The reaction involves the addition of thiourea to 2-(trifluoromethyl)benzoyl chloride in the presence of a base, such as sodium hydroxide. The resulting product is then purified using various techniques, such as recrystallization or column chromatography.

Scientific Research Applications

N-phenyl-N'-[2-(trifluoromethyl)phenyl]thiourea has been extensively used in scientific research, particularly in the fields of biochemistry, pharmacology, and toxicology. It has been shown to have various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has been used to study the mechanism of action of various enzymes, including peroxidases and catalases. It has also been used to investigate the role of reactive oxygen species in cellular signaling pathways.